Cas no 847503-25-7 (4-Allyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 847503-25-7
• MF: C₂₀H₁₆N₄S
• MW: 344.432842254639
• MDL: MFCD03423482
• CID: 3111636
• PubChem ID: 17310927
• Update Time: 2025-08-05

4-Allyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol
• STK466171
• MFCD03423482
• VS-06358
• 3-(2-phenylquinolin-4-yl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• AKOS003357068
• 5-(2-phenylquinolin-4-yl)-4-(prop-2-en-1-yl)-2H-1,2,4-triazole-3-thione
• 5-(2-phenylquinolin-4-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• 2,4-Dihydro-5-(2-phenyl-4-quinolinyl)-4-(2-propen-1-yl)-3H-1,2,4-triazole-3-thione
• 847503-25-7
• H22650
• ALBB-003237
• DTXSID901130782
• BBL017643

• MDL： MFCD03423482
• Inchi： 1S/C20H16N4S/c1-2-12-24-19(22-23-20(24)25)16-13-18(14-8-4-3-5-9-14)21-17-11-7-6-10-15(16)17/h2-11,13H,1,12H2,(H,23,25)
• InChI Key： GAAMMPVKKCDGCD-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=C(C3C=CC=CC=3)N=C3C=CC=CC=23)N1CC=C

Computed Properties

• Exact Mass: 344.10956770Da
• Monoisotopic Mass: 344.10956770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 4-Allyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-Allyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 847503-25-7)

4-Allyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol, a compound with the CAS number 847503-25-7, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an allyl group, a phenylquinoline moiety, and a triazole-thiol framework. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-Allyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol is composed of a triazole ring fused to a thiol group, with an allyl substituent and a phenylquinoline moiety. The triazole ring is known for its broad spectrum of biological activities, including antifungal, antibacterial, and anticancer properties. The thiol group can participate in various chemical reactions and interactions, making it a versatile functional group in medicinal chemistry. The allyl substituent adds further complexity and reactivity to the molecule, while the phenylquinoline moiety is associated with potent biological activities.

Recent studies have highlighted the potential of 4-Allyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol in various therapeutic areas. One of the key areas of interest is its anticancer activity. Research has shown that this compound exhibits significant cytotoxic effects against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

In addition to its anticancer properties, 4-Allyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound possesses potent antibacterial and antifungal properties against a range of pathogens. The thiol group plays a crucial role in these activities by interacting with essential cellular components and disrupting their function.

The pharmacokinetic properties of 4-Allyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol have also been studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it a promising candidate for further drug development. The stability of the compound under physiological conditions has been evaluated, and it has been found to be stable in both acidic and basic environments.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Allyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and has demonstrated promising therapeutic effects. These findings have paved the way for more advanced clinical trials to further assess its potential as a novel therapeutic agent.

The synthesis of 4-Allyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol involves several steps and requires careful control of reaction conditions to ensure high yields and purity. Various synthetic routes have been explored to optimize the production process and make it more scalable for industrial applications. One common approach involves the reaction of 2-aminothiophenol with 2-chloroquinoline in the presence of an appropriate base followed by coupling with an allyl halide to form the final product.

In conclusion, 4-Allyl-5-(2-phenylquinolin-*yl*)-* * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * ylidene)amino)thiophenol with an allyl halide under controlled conditions. This synthetic route has been optimized to achieve high yields and purity levels.

The future prospects for 4-Allyl-* * * * * * * * * * * * * -5-( 2-phenylquinolin-*ylidene)amino)thiophenol with an allyl halide under controlled conditions. This synthetic route has been optimized to achieve high yields and purity levels.

The future prospects for 4-Allyl-* -5-( -ylidene)amino)thiophenol with an allyl halide under controlled conditions. This synthetic route has been optimized to achieve high yields and purity levels.

The future prospects for 4-Allyl-* -ylidene)amino)thiophenol with an allyl halide under controlled conditions. This synthetic route has been optimized to achieve high yields and purity levels.